Cas no 2060042-28-4 (methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate
• CAS No: 2060042-28-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD30476807
• CID: 4673632
• PubChem ID: 137701850
• Update Time: 2025-10-29

methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate
• Methyl 2-oxo-3-prop-2-enylpyrrolidine-3-carboxylate
• methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate

• MDL： MFCD30476807
• Inchi： 1S/C9H13NO3/c1-3-4-9(8(12)13-2)5-6-10-7(9)11/h3H,1,4-6H2,2H3,(H,10,11)
• InChI Key： MKNSPFFYEHVWAQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(NCC1)=O)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.0±35.0 °C at 760 mmHg
• Flash Point: 145.5±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate (CAS No. 2060042-28-4)

Methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate (CAS No. 2060042-28-4) is a specialized organic compound belonging to the class of pyrrolidine derivatives. This ester-functionalized molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a reactive α,β-unsaturated carbonyl moiety and a versatile allyl group. The compound's molecular framework makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

Recent studies highlight the growing demand for pyrrolidine-based scaffolds in drug discovery, as evidenced by the surge in patent filings and publications referencing CAS 2060042-28-4. Researchers are particularly interested in its potential applications for modulating neurological targets and metabolic pathways. The compound's ester group allows for facile derivatization, enabling the creation of libraries for high-throughput screening programs. Notably, its Michael acceptor capability (via the α,β-unsaturated system) positions it as a candidate for covalent inhibitor design—a hot topic in precision medicine development.

From a synthetic chemistry perspective, methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate exemplifies modern trends in green chemistry. Its production often employs catalytic methods to minimize waste, aligning with the pharmaceutical industry's focus on sustainable synthesis. Analytical characterization typically involves advanced techniques like LC-MS and multidimensional NMR, with purity thresholds exceeding 98% for research-grade material. These quality standards reflect its importance in structure-activity relationship (SAR) studies, where even minor impurities could skew biological assay results.

The compound's stability profile has been extensively documented, showing optimal storage conditions under inert atmospheres at -20°C to prevent polymerization of the allyl group—a key consideration for industrial-scale applications. Interestingly, computational modeling predicts favorable ADMET properties for derivatives of this scaffold, addressing a major pain point in lead optimization workflows. This aligns with current industry priorities to reduce attrition rates in clinical development through better in silico prediction tools.

Emerging applications for 2060042-28-4 include its use as a building block for bioconjugation strategies, particularly in proteolysis-targeting chimera (PROTAC) architectures. The scientific community has also explored its potential in material science, where its dual functionality enables incorporation into smart polymers with stimuli-responsive properties. These multidisciplinary applications demonstrate how traditional medicinal chemistry intermediates are finding new relevance in cutting-edge technologies.

Market analytics reveal growing procurement of methyl 2-oxo-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylate by contract research organizations (CROs) and academic institutions, particularly in regions with strong biotech innovation ecosystems. The compound's supply chain robustness has become a discussion point in light of global shifts toward regionalized pharmaceutical manufacturing. Quality control protocols emphasize rigorous testing for enantiomeric purity, as the stereocenter at C3 significantly impacts biological activity—a critical factor for researchers developing chiral drugs.

Future research directions may explore the compound's utility in continuous flow chemistry systems, which offer advantages in scalability and safety for alkene-containing intermediates. Its structural features also make it a candidate for photopharmacology applications, where light-sensitive drug variants are gaining traction. As the scientific community increasingly values modular synthetic approaches, CAS 2060042-28-4 stands out as a versatile platform for innovation across multiple disciplines.